Cas no 1219794-61-2 (Lignoceric acid-d)

• Product Name: Lignoceric acid-d
• CAS No: 1219794-61-2
• MF: C₂₄H₄₈O₂
• MW: 372.661375045776
• CID: 1066223
• Update Time: 2025-05-20

Lignoceric acid-d Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic-9,9,10,10-d4 Acid
• Tetraconasoic acid
• Lignoceric acid-d

• Inchi： 1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)/i15D2,16D2
• InChI Key： QZZGJDVWLFXDLK-ONNKGWAKSA-N
• SMILES： C(CCCCCCCCCCCCCC)([2H])([2H])C(CCCCCCCC(O)=O)([2H])[2H]

Additional information on Lignoceric acid-d

Lignoceric Acid-d: A Comprehensive Overview

Lignoceric acid-d, also known as 1219794-61-2, is a unique compound that has garnered significant attention in the scientific community due to its diverse applications and intriguing properties. This compound, classified under the category of d-terpenoids, is a derivative of lignoceric acid, which is naturally found in certain plants and is widely used in various industries. The addition of the "d" designation signifies a specific stereochemical configuration, making it distinct from its counterpart.

Recent studies have highlighted the potential of lignoceric acid-d in the field of biotechnology. Researchers have explored its role in enhancing the efficiency of enzymatic reactions, particularly in the production of bioactive compounds. This has opened new avenues for its application in the development of novel drugs and bioproducts. Moreover, its ability to act as a biosurfactant has made it a valuable component in environmental remediation processes, where it aids in the degradation of hydrophobic pollutants.

The structural uniqueness of lignoceric acid-d lies in its terpenoid backbone, which consists of four isoprene units. This structure not only contributes to its stability but also allows for a wide range of functional groups to be attached, making it highly versatile. Recent advancements in synthetic chemistry have enabled the precise modification of this compound, leading to the creation of derivatives with enhanced properties. For instance, modifications aimed at improving its solubility have expanded its applicability in pharmaceutical formulations.

In the realm of materials science, lignoceric acid-d has been investigated for its potential as a building block in the synthesis of advanced materials. Its ability to form self-assembled monolayers has been leveraged in the development of nanomaterials with tailored properties. Additionally, its compatibility with various polymer systems has made it a promising candidate for use in biodegradable plastics and sustainable packaging solutions.

One of the most exciting developments involving lignoceric acid-d is its role in drug delivery systems. Scientists have utilized its amphiphilic nature to create nanoparticles that can encapsulate hydrophobic drugs, thereby improving their bioavailability and reducing side effects. This innovation has significant implications for the treatment of chronic diseases, where precise drug delivery is crucial.

Furthermore, recent research has delved into the antimicrobial properties of lignoceric acid-d. Studies have shown that it exhibits potent activity against a variety of pathogens, including bacteria and fungi. This discovery has sparked interest in its potential use as a natural preservative in food and cosmetics, offering an eco-friendly alternative to synthetic additives.

The synthesis of lignoceric acid-d involves a combination of traditional organic chemistry techniques and modern biotechnological methods. Researchers have optimized fermentation processes using genetically engineered microorganisms to produce this compound at scale. This approach not only enhances sustainability but also reduces production costs, making it more accessible for industrial applications.

In conclusion, lignoceric acid-d (1219794-61-2) stands out as a multifaceted compound with immense potential across various fields. Its unique properties, coupled with ongoing advancements in research and technology, ensure that it will continue to play a pivotal role in shaping innovative solutions for future challenges.